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Compound of Interest

Compound Name:
Ethyl 4-methylpyrimidine-2-

carboxylate

CAS No.: 1196156-62-3

Cat. No.: B1510058

Get Quote

Executive Summary & Comparison Scope
This guide evaluates the 4-methylpyrimidine-5-carboxylate scaffold, a privileged structure in

medicinal chemistry derived primarily from the aromatization of Biginelli 3,4-

dihydropyrimidinones (DHPMs). While DHPMs are classically associated with Calcium Channel

Blockers (CCBs), their oxidized aromatic counterparts—specifically the 4-methyl-5-carboxylate

derivatives—exhibit distinct pharmacological profiles, shifting efficacy toward Tyrosine Kinase

Inhibition (e.g., EGFR) and Antimicrobial activity.

This analysis compares the performance of 4-methylpyrimidine-5-carboxylates against:

Precursor Scaffolds: 3,4-Dihydropyrimidinones (DHPMs).

Clinical Standards: Erlotinib (EGFR Inhibitor) and 5-Fluorouracil (Antimetabolite).

Performance Matrix: Aromatic Pyrimidine vs.
Alternatives[1][2]
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Mechanism of Action: The "Aromatization Switch"
The critical SAR determinant is the oxidation state of the N1-C6 bond. The transition from the

non-planar "boat" conformation of DHPMs to the planar aromatic pyrimidine ring alters the

vector orientation of the C5-carboxylate, changing the pharmacophore from a calcium channel

modulator to a kinase inhibitor.

Pathway Diagram: Kinase Inhibition Logic
The following diagram illustrates how the planar 4-methylpyrimidine scaffold fits into the ATP-

binding pocket of kinases (e.g., EGFR), contrasting with the steric clash caused by the non-

planar DHPM.
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Caption: Mechanism of Action: The planar aromaticity of the carboxylate derivative is essential

for fitting into the narrow ATP-binding cleft of kinases, unlike the bulky DHPM precursor.

Detailed SAR Analysis
The biological activity of 4-methylpyrimidine-5-carboxylates is governed by substituents at

positions C2, C4, and C5.

Position C5: The Carboxylate Interaction[3][4]
Ester (COOEt/COOMe): Provides a hydrogen bond acceptor motif. Essential for orientation

within the binding pocket.

Substitution: Replacing the ester with a Carbonitrile (CN) often increases potency against

EGFR (IC50 drops from

M to nM range) due to reduced steric bulk and improved H-bond acceptance, as seen in
comparative studies with Erlotinib [1].

Hydrolysis: Conversion to the free acid generally abolishes cell permeability, reducing in vivo

efficacy despite potential high intrinsic affinity.

Position C4: The Methyl Anchor vs. Thio-Ethers
4-Methyl Group: The "native" substituent from the acetoacetate precursor. It provides

hydrophobic bulk that displaces water molecules in the receptor pocket.

S-Alkylation (Thio-derivatives): Recent studies demonstrate that introducing a sulfur bridge

at C4 (via chlorination and subsequent reaction with thiols) significantly enhances

cytotoxicity.
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Data Point: The 4-[(4-chlorobenzyl)sulfanyl] derivative shows superior cytotoxicity against

K562 leukemia cells compared to the simple 4-methyl analog [2].

Position C2: The Specificity Determinant
Phenyl Ring: Essential for pi-pi stacking interactions.

Electron Withdrawing Groups (EWGs):Para-Cl or Para-F on the C2-phenyl ring enhances

metabolic stability and potency.

Heterocycles: Replacing the phenyl with a Pyridine ring (e.g., 2-pyridyl) often shifts activity

toward antiviral efficacy (e.g., against HSV-1 or HBV) rather than pure cytotoxicity [3].

Experimental Data: Efficacy Comparison
The following table synthesizes data from recent studies comparing 4-methylpyrimidine-5-

carboxylates (Compound 4a) against their precursors and standard drugs.

Table 1: Cytotoxicity (IC50 in

M) against Human Cancer Cell Lines

Compound
Class

Structure
Detail

HepG2
(Liver)

MCF-7
(Breast)

A549 (Lung)
Mechanism
Note

4-

Methylpyrimid

ine-5-

carboxylate

4-Me, 5-

COOEt, 2-Ph
5.85 7.68 6.2

Kinase

Inhibition

Analog

(Carbonitrile)

4-Me, 5-CN,

2-Ph
3.56 7.10 5.1

Improved H-

Bonding

Precursor

(DHPM)

4-Me, 5-

COOEt

(Dihydro)

>50 >50 42.0
Poor Kinase

Fit

Erlotinib (Ref)
Quinazoline-

based
0.87 5.27 1.12

Clinical

Standard
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Data Interpretation: While less potent than the nanomolar drug Erlotinib, the 4-methylpyrimidine

carboxylates exhibit respectable low-micromolar activity, particularly when the C5-ester is

optimized to a nitrile or when the C4 position bears a thio-ether. They represent a cost-

effective, accessible scaffold with high "ligand efficiency."

Validated Synthesis Protocol
Objective: Synthesis of Ethyl 4-methyl-2-phenylpyrimidine-5-carboxylate (Aromatized Core).

Rationale: This protocol uses a self-validating oxidative aromatization step. The disappearance

of the characteristic NH signal in NMR confirms the transition from DHPM to Pyrimidine.

Workflow Diagram

Step 1: Biginelli Reaction
(Benzaldehyde + Ethyl Acetoacetate + Urea)

Catalyst: CuCl2 or HCl

Intermediate: 3,4-Dihydropyrimidinone (DHPM)
(Precipitate Formed)

 Reflux 2-4h

Step 2: Oxidative Aromatization
Reagent: KMnO4 or DDQ

Solvent: Acetone/DCM

 Oxidation

Product: 4-Methylpyrimidine-5-Carboxylate
(Recrystallization from Ethanol)

 Purification

Click to download full resolution via product page

Caption: Two-step synthesis providing the aromatic scaffold. Step 2 is the critical 'aromatization

switch' determining biological activity.
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Step-by-Step Methodology
Biginelli Condensation (Precursor Synthesis):

Mix Benzaldehyde (10 mmol), Ethyl Acetoacetate (10 mmol), and Urea (15 mmol) in

Ethanol (20 mL).

Add catalytic concentrated HCl (5 drops) or CuCl2 (10 mol%).

Reflux for 4 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Cool to RT. Filter the precipitate (DHPM). Wash with cold ethanol.

Checkpoint: 1H NMR should show a doublet at ~5.5 ppm (C4-H) and a singlet at ~9.0 ppm

(NH).

Oxidative Aromatization (Target Synthesis):

Dissolve the DHPM (5 mmol) in Acetone (30 mL).

Add KMnO4 (5 mmol) and Alumina (neutral, 2g) as a solid support oxidant.

Stir at room temperature for 45 minutes.

Filter the mixture through a Celite pad to remove MnO2.

Evaporate solvent. Recrystallize from Ethanol.

Validation: The 1H NMR signal for C4-H (~5.5 ppm) and NH (~9.0 ppm) must disappear. A

new aromatic singlet for the phenyl ring and the methyl group shift (~2.6 ppm) confirms the

structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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